Cas no 954682-35-0 (2,4-difluoro-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide)

• Product Name: 2,4-difluoro-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• CAS No: 954682-35-0
• MF: C₂₀H₁₆F₂N₂O₃S₂
• MW: 434.479449272156
• CID: 6364412
• PubChem ID: 16930645
• Update Time: 2025-08-04

2,4-difluoro-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• 2,4-difluoro-N-(2-thiophen-2-ylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)benzamide
• 2,4-difluoro-N-(2-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
• F2391-0672
• 954682-35-0
• AKOS024645580
• 2,4-difluoro-N-[2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide

• Inchi： 1S/C20H16F2N2O3S2/c21-15-4-6-17(18(22)11-15)20(25)23-16-5-3-13-7-8-24(12-14(13)10-16)29(26,27)19-2-1-9-28-19/h1-6,9-11H,7-8,12H2,(H,23,25)
• InChI Key： QEVBKPWIMCEXSD-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(S(C1SC=CC=1)(=O)=O)C2)(=O)C1=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 434.05704105g/mol
• Monoisotopic Mass: 434.05704105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 103Ų

Additional information on 2,4-difluoro-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide

Introduction to 2,4-difluoro-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS No. 954682-35-0)

2,4-difluoro-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide, identified by the CAS number 954682-35-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of fluorinated aromatic systems and heterocyclic scaffolds, which are widely recognized for their potential in modulating biological pathways. The structural complexity of this compound, featuring both difluoro and thiophene-2-sulfonyl substituents appended to a tetrahydroisoquinoline core, positions it as a promising candidate for further exploration in drug discovery.

The tetrahydroisoquinoline moiety is particularly noteworthy due to its prevalence in bioactive natural products and pharmacologically relevant molecules. This scaffold is known for its involvement in a variety of biological processes, including neurotransmission and cancer cell proliferation. The incorporation of a benzamide group at the 7-position further enhances the molecule's potential for interaction with biological targets. Such structural motifs are frequently explored in the development of kinase inhibitors and other therapeutic agents.

The presence of difluoro substituents on the aromatic ring is another key feature that distinguishes this compound. Fluorine atoms are strategically introduced into drug molecules to improve metabolic stability, binding affinity, and oral bioavailability. The electron-withdrawing nature of fluorine can also modulate the electronic properties of the molecule, influencing its interactions with enzymes and receptors. In recent years, there has been a surge in research focusing on fluorinated derivatives due to their enhanced pharmacokinetic profiles.

Additionally, the thiophene-2-sulfonyl group adds another layer of complexity to the molecule. Thiophenes are heterocyclic compounds that have been extensively studied for their pharmacological properties. They exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The sulfonyl group further enhances the molecular interactions by providing additional hydrogen bonding opportunities and increasing lipophilicity. This combination of structural elements makes 2,4-difluoro-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide a multifaceted compound with potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like this one with high precision. These tools have been instrumental in identifying novel drug candidates by virtual screening and docking studies. The structural features of 2,4-difluoro-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide, particularly its ability to engage multiple binding pockets simultaneously, suggests that it may exhibit potent activity against multiple targets.

In vitro studies have begun to uncover the pharmacological potential of this compound. Initial assays have shown promising results in inhibiting certain kinases and modulating signaling pathways associated with cancer cell growth. The precise mechanism of action remains under investigation, but preliminary data suggest that the compound may interfere with critical cellular processes by binding to specific enzymes or receptors. Further research is needed to fully elucidate its biological effects and therapeutic relevance.

The synthesis of such complex molecules presents unique challenges due to their intricate structures. However, advances in synthetic methodologies have made it increasingly feasible to construct highly functionalized organic compounds like this one. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in assembling the various structural components efficiently. The synthesis route for CAS No 954682-35-0 involves multiple steps that require careful optimization to ensure high yields and purity.

The pharmacokinetic properties of this compound are also being evaluated as part of its preclinical development. Parameters such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) are critical determinants of a drug's efficacy and safety profile. Early studies indicate that modifications to the molecule may be necessary to improve its pharmacokinetic properties without compromising its biological activity.

One particularly exciting aspect of this research is its potential intersection with emerging fields like precision medicine. By tailoring molecular structures to target specific genetic or molecular profiles associated with diseases like cancer or neurological disorders, 2 ,4 -difluoro-N - 2 - ( thiophene - 2 - sulfonyl ) - 1 , 2 , 3 , 4 - tetrahydroisoquinolin - 7 - ylbenzamide could play a pivotal role in developing personalized therapeutic strategies.

The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of promising candidates like this one. By analyzing vast datasets containing chemical structures and biological activity data, machine learning models can predict which compounds are most likely to succeed in clinical trials based on patterns learned from existing drugs.

As research continues, it will be essential to consider environmental factors associated with pharmaceutical development . Sustainable practices such as green chemistry principles aim minimize waste reduce hazardous reagents while maintaining efficiency throughout synthetic processes . These efforts contribute long-term benefits both scientific community broader society . p > < p >The future prospects for CAS No . 95468 - 35 - 0 are bright given ongoing investigations into its biological activities . As more data becomes available regarding its mechanisms of action , potential therapeutic applications will become clearer . Collaborative efforts between synthetic chemists biochemists computational scientists will be key driving progress forward . p > < p >In conclusion, CAS No . 95468 - 35 - 0 represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features make it a valuable tool for exploring novel therapeutic strategies while challenges associated with synthesis pharmacokinetics must be addressed before moving into clinical trials . Continued investigation promises reveal new insights about how such molecules interact living systems paving way next-generation treatments diverse diseases . p > article > response >